Cas no 1932027-72-9 ((3S,4R)-1-benzyloxycarbonyl-4-fluoro-pyrrolidine-3-carboxylic acid)

• Product Name: (3S,4R)-1-benzyloxycarbonyl-4-fluoro-pyrrolidine-3-carboxylic acid
• CAS No: 1932027-72-9
• MF: C₁₃H₁₄FNO₄
• MW: 267.252967357636
• CID: 5267290
• Update Time: 2025-06-14

(3S,4R)-1-benzyloxycarbonyl-4-fluoro-pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3S,4R)-1-((benzyloxy)carbonyl)-4-fluoropyrrolidine-3-carboxylic acid
• (3S,4R)-1-benzyloxycarbonyl-4-fluoro-pyrrolidine-3-carboxylic acid

• Inchi： 1S/C13H14FNO4/c14-11-7-15(6-10(11)12(16)17)13(18)19-8-9-4-2-1-3-5-9/h1-5,10-11H,6-8H2,(H,16,17)/t10-,11+/m1/s1
• InChI Key： JQGKTZMTJXSICS-MNOVXSKESA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)C[C@H](F)[C@H](C(O)=O)C1

Additional information on (3S,4R)-1-benzyloxycarbonyl-4-fluoro-pyrrolidine-3-carboxylic acid

Comprehensive Overview of (3S,4R)-1-benzyloxycarbonyl-4-fluoro-pyrrolidine-3-carboxylic acid (CAS No. 1932027-72-9)

The compound (3S,4R)-1-benzyloxycarbonyl-4-fluoro-pyrrolidine-3-carboxylic acid (CAS No. 1932027-72-9) is a fluorinated pyrrolidine derivative with significant potential in pharmaceutical and biochemical research. Its unique stereochemistry, characterized by the (3S,4R) configuration, and the presence of a benzyloxycarbonyl protecting group make it a valuable intermediate in the synthesis of complex molecules. The fluoro substitution at the 4-position enhances its reactivity and bioavailability, which is a critical factor in drug design.

In recent years, the demand for fluorinated compounds like (3S,4R)-1-benzyloxycarbonyl-4-fluoro-pyrrolidine-3-carboxylic acid has surged due to their applications in the development of protease inhibitors, antiviral agents, and enzyme modulators. Researchers are particularly interested in its role as a building block for peptide mimetics, which are widely used in targeting protein-protein interactions. This aligns with the growing trend in precision medicine and targeted drug delivery, where specificity and efficacy are paramount.

The synthesis of (3S,4R)-1-benzyloxycarbonyl-4-fluoro-pyrrolidine-3-carboxylic acid involves multi-step organic transformations, including asymmetric hydrogenation and fluorination techniques. Its carboxylic acid functionality allows for further derivatization, making it a versatile scaffold in medicinal chemistry. The compound's stability under physiological conditions has also been a topic of interest, as it impacts its suitability for in vivo applications.

From an industrial perspective, 1932027-72-9 is often sought after by contract research organizations (CROs) and pharmaceutical companies specializing in small molecule drug discovery. Its compatibility with solid-phase peptide synthesis (SPPS) and combinatorial chemistry workflows has further amplified its utility. Additionally, the compound's chiral purity is a critical quality attribute, as it directly influences the efficacy and safety of the final drug product.

Environmental and regulatory considerations are also shaping the discourse around fluorinated compounds like (3S,4R)-1-benzyloxycarbonyl-4-fluoro-pyrrolidine-3-carboxylic acid. With increasing scrutiny on green chemistry practices, researchers are exploring sustainable synthetic routes to minimize waste and energy consumption. This aligns with the broader industry shift toward ESG (Environmental, Social, and Governance) compliance, which is a hot topic among stakeholders.

In summary, (3S,4R)-1-benzyloxycarbonyl-4-fluoro-pyrrolidine-3-carboxylic acid (CAS No. 1932027-72-9) represents a cutting-edge tool in modern drug development. Its structural features and functional groups make it indispensable for researchers working on next-generation therapeutics. As the pharmaceutical industry continues to evolve, compounds like this will remain at the forefront of innovation, addressing unmet medical needs and advancing personalized medicine.